Cas no 88571-67-9 (2-Pyrazinol,2,3-dihydro-3,3-dimethyl-, 1,4-dioxide)

• Product Name: 2-Pyrazinol,2,3-dihydro-3,3-dimethyl-, 1,4-dioxide
• CAS No: 88571-67-9
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• CID: 709823
• PubChem ID: 3462005
• Update Time: 2025-04-19

2-Pyrazinol,2,3-dihydro-3,3-dimethyl-, 1,4-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinol,2,3-dihydro-3,3-dimethyl-, 1,4-dioxide
• 3,3-DIMETHYL-2,3-DIHYDROPYRAZIN-2-OL 1,4-DIOXIDE
• 3,3-dimethyl-4-oxido-1-oxo-2H-pyrazin-1-ium-2-ol
• Pyrazinol, 2,3-dihydro-3,3-dimethyl-, 1,4-dioxide (9CI)
• AKOS005463547
• Pyrazinol,2,3-dihydro-3,3-dimethyl-,1,4-dioxide(9ci)
• DTXSID30392703
• 88571-67-9
• 3-hydroxy-2,2-dimethyl-2,3-dihydropyrazine 1,4-dioxide
• 2-hydroxy-3,3-dimethyl-1-oxo-2,3-dihydropyrazin-1-ium-4(1H)-olate

• Inchi： 1S/C6H10N2O3/c1-6(2)5(9)7(10)3-4-8(6)11/h3-5,9H,1-2H3
• InChI Key： NWZUERGZAMDMBB-UHFFFAOYSA-N
• SMILES： OC1C(C)(C)N(C=C[N+]1=O)[O-]

Computed Properties

• Exact Mass: 158.069
• Monoisotopic Mass: 158.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoazanium compounds